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Compound of Interest

Compound Name: Sphinganine 1-phosphate

Cat. No.: B013060 Get Quote

Introduction

Sphingosine-1-phosphate (S1P) is a bioactive lysophospholipid metabolite that plays a crucial

role as a signaling molecule in a multitude of physiological and pathological processes.[1][2] It

is generated from the phosphorylation of sphingosine by sphingosine kinases (SphK1 and

SphK2).[3] S1P can act as an intracellular second messenger, but its most well-characterized

functions are mediated by its binding to a family of five high-affinity G protein-coupled receptors

(GPCRs), designated S1P₁ to S1P₅.[3][4][5] This interaction triggers diverse cellular responses,

including cell survival, proliferation, migration, differentiation, and cytoskeletal rearrangement.

[3][6]

In primary cell culture models, S1P treatment is utilized to investigate its role in specific cellular

behaviors and signaling pathways, mimicking in vivo conditions. Researchers in immunology,

vascular biology, neuroscience, and cancer research frequently use S1P to study immune cell

trafficking, vascular barrier integrity, and tumorigenesis.[4][5][7] Due to its lipid nature, proper

preparation and handling of S1P for cell culture applications are critical for obtaining

reproducible results.

Mechanism of Action & Signaling Pathways

Upon binding to its receptors on the cell surface, S1P initiates intracellular signaling cascades.

The specific outcome of S1P stimulation depends on the receptor subtype expressed by the

cell and the G proteins to which they couple.[3]
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S1P₁: Couples exclusively to the Gᵢ/ₒ family, leading to the activation of Rac GTPase,

promoting cell migration and cortical actin assembly.[3] It is crucial for immune cell trafficking

and vascular integrity.[5]

S1P₂ and S1P₃: Can couple to Gᵢ/ₒ, Gᵩ, and G₁₂/₁₃. S1P₂ activation often leads to Rho

GTPase activation, which regulates stress fiber formation.[3] S1P₃ is also involved in

regulating vascular function.

S1P₄ and S1P₅: Are more restricted in their expression, primarily found in hematopoietic and

nervous tissues, respectively.

The activation of these pathways influences downstream effectors such as MAPKs, ROCKs,

and STAT3, ultimately controlling fundamental cellular processes.[8][9]
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Preparation

Experiment

Analysis

1. Culture Primary Cells
to desired confluency

2. Serum Starve Cells
(2-24h)

4. Treat Cells with S1P
or Vehicle Control

3. Prepare S1P-BSA
Working Solution

5. Incubate for
Desired Time Period

6. Harvest Cells
(Lysate, RNA, etc.)

7. Perform Downstream Assay
(Western Blot, qPCR, etc.)

8. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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